![molecular formula C13H16N4O B8357493 2-Methoxy-8-piperazin-1-yl-[1,5]-naphthyridine](/img/structure/B8357493.png)
2-Methoxy-8-piperazin-1-yl-[1,5]-naphthyridine
Cat. No. B8357493
M. Wt: 244.29 g/mol
InChI Key: KRCGIFDYVJXTEQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08217029B2
Procedure details
A solution of 8-bromo-2-methoxy-[1,5]naphthyridine (4.78 g, 20 mmol, prepared as in WO 2006/032466) and piperazine (8.6 g, 100 mmol) in 1-pentanol (20 mL) was heated at 80° C. over night. The mixture was cooled and the precipitate filtered off. The filtrate was diluted with EA (100 mL) and washed with water (20 mL). The aq. phase contains some product, which was extracted with DCM/MeOH 9:1 (3×30 mL). The org. phases were combined, dried over MgSO4 and concentrated under reduced pressure. The residue was purified by CC (EA/MeOH 4:1 to MeOH) to give the desired intermediate (4.7 g, 96%) as yellow oil.
Name
Yield
96%
Identifiers
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REACTION_CXSMILES
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Br[C:2]1[CH:3]=[CH:4][N:5]=[C:6]2[C:11]=1[N:10]=[C:9]([O:12][CH3:13])[CH:8]=[CH:7]2.[NH:14]1[CH2:19][CH2:18][NH:17][CH2:16][CH2:15]1>C(O)CCCC>[CH3:13][O:12][C:9]1[CH:8]=[CH:7][C:6]2[C:11](=[C:2]([N:14]3[CH2:19][CH2:18][NH:17][CH2:16][CH2:15]3)[CH:3]=[CH:4][N:5]=2)[N:10]=1
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Inputs
Step One
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Name
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|
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Quantity
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4.78 g
|
|
Type
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reactant
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|
Smiles
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BrC=1C=CN=C2C=CC(=NC12)OC
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Name
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|
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Quantity
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8.6 g
|
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Type
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reactant
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Smiles
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N1CCNCC1
|
|
Name
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|
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Quantity
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20 mL
|
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Type
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solvent
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|
Smiles
|
C(CCCC)O
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Conditions
Other
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Conditions are dynamic
|
1
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|
Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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|
Details
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The mixture was cooled
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FILTRATION
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Type
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FILTRATION
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|
Details
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the precipitate filtered off
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ADDITION
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Type
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ADDITION
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|
Details
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The filtrate was diluted with EA (100 mL)
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WASH
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Type
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WASH
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Details
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washed with water (20 mL)
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EXTRACTION
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Type
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EXTRACTION
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Details
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was extracted with DCM/MeOH 9:1 (3×30 mL)
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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|
Details
|
dried over MgSO4
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CONCENTRATION
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Type
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CONCENTRATION
|
|
Details
|
concentrated under reduced pressure
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CUSTOM
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Type
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CUSTOM
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|
Details
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The residue was purified by CC (EA/MeOH 4:1 to MeOH)
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Outcomes
Product
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Name
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|
|
Type
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product
|
|
Smiles
|
COC1=NC2=C(C=CN=C2C=C1)N1CCNCC1
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 4.7 g | |
| YIELD: PERCENTYIELD | 96% | |
| YIELD: CALCULATEDPERCENTYIELD | 96.2% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
